Cas no 1228666-44-1 (2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde)

• Product Name: 2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde
• CAS No: 1228666-44-1
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• MDL: MFCD15530263
• CID: 1024961
• PubChem ID: 46318080
• Update Time: 2025-11-01

2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde
• 2-Fluoro-6-(pyrrolidin-1-yl)isonicotildehyde
• 2-fluoro-6-pyrrolidin-1-ylpyridine-4-carbaldehyde
• DTXSID70673563
• CS-0359230
• MFCD15530263
• DB-347036
• 4-Pyridinecarboxaldehyde, 2-fluoro-6-(1-pyrrolidinyl)-
• BS-19525
• AKOS006337067
• 1228666-44-1
• 2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde, AldrichCPR
• A890916
• 2-fluoro-6-(pyrrolidin-1-yl)pyridine-4-carbaldehyde

• MDL： MFCD15530263
• Inchi： 1S/C10H11FN2O/c11-9-5-8(7-14)6-10(12-9)13-3-1-2-4-13/h5-7H,1-4H2
• InChI Key： QRFXSOBPZHNTNH-UHFFFAOYSA-N
• SMILES： FC1=CC(C=O)=CC(=N1)N1CCCC1

Computed Properties

• Exact Mass: 194.08600
• Monoisotopic Mass: 194.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• PSA: 33.20000
• LogP: 1.69840

2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde

Introduction to 2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde (CAS No. 1228666-44-1)

2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde (CAS No. 1228666-44-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorine atom and a pyrrolidine moiety attached to an isonicotinaldehyde framework. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of 2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde is particularly noteworthy for its ability to modulate various biological targets. The presence of the fluorine atom can enhance the lipophilicity and metabolic stability of the molecule, while the pyrrolidine group can improve its binding affinity to specific receptors. These properties make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential applications of 2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity, making it a promising lead for the development of new anti-inflammatory drugs. The compound's ability to inhibit key inflammatory pathways, such as NF-κB and MAPK, has been well-documented in both in vitro and in vivo models.

In addition to its anti-inflammatory properties, 2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde has also been investigated for its potential as an antiviral agent. Studies have demonstrated that it can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry and replication processes, making it a valuable candidate for further antiviral drug development.

The pharmacokinetic profile of 2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde has been extensively studied to understand its behavior in biological systems. Research indicates that it exhibits good oral bioavailability and favorable pharmacokinetic properties, which are essential for its potential use as an orally administered therapeutic agent. Additionally, the compound shows low toxicity in preclinical studies, further supporting its safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde in various disease conditions. Early results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in symptoms without major adverse effects. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

The synthesis of 2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde involves a series of well-defined chemical reactions that can be carried out under controlled conditions. The process typically starts with the preparation of 2-fluoronicotinaldehyde, which is then reacted with pyrrolidine to form the desired product. The synthetic route is highly efficient and scalable, making it suitable for large-scale production for both research and commercial purposes.

In conclusion, 2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde (CAS No. 1228666-44-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potent biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases and improving patient outcomes.